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Compound of Interest

Compound Name: Methyl 7-ketocholate

CAS No.: 10538-65-5

Cat. No.: B181856

Get Quote

Before disposal, the material must be accurately characterized to ensure regulatory compliance

under the Resource Conservation and Recovery Act (RCRA).

Substance Identification
Chemical Name: Methyl 7-ketocholate (Methyl 3

-hydroxy-7-oxo-5

-cholan-24-oate)[1][2]

CAS Number: 10538-59-7[1][2][3][4]

Physical State: White to off-white crystalline powder.[1]

Solubility: Highly soluble in chloroform (

), dichloromethane (DCM), and methanol; insoluble in water.

Regulatory Status (RCRA)
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Methyl 7-ketocholate is not a P-listed (acutely toxic) or U-listed (toxic) waste under 40 CFR §

261.[1]33. However, it is a chemical intermediate and must be managed based on its

characteristics and the matrix (solvents) in which it is dissolved.

Characteristic Status Waste Code Implications

Toxicity (Acute) Low (Irritant H315, H319)

Not P-listed.[1][2] Treat as

"Non-Regulated Chemical

Solid" if pure.[1]

Ignitability High (if in solvent)
D001 if dissolved in flammable

solvents (MeOH, Acetone).[2]

Corrosivity Neutral
None (unless mixed with

reagents).[1][2]

Eco-Toxicity Moderate

Do not release to drains.[1][2]

[5] Bile acids can disrupt

aquatic endocrine systems.[1]

Part 2: The Disposal Decision Logic
Effective disposal relies on segregating the waste at the point of generation. Use the following

logic flow to determine the correct waste stream.
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Waste Generation:
Methyl 7-ketocholate

Physical State?

Pure Solid / Powder

 Powder

Solution / Mother Liquor

 Dissolved

BIN 1: Solid Chemical Waste
Label: 'Irritant, Organic Solid'

 Double Bag

Solvent Type?

Halogenated
(DCM, Chloroform)

 Contains Halogens

Non-Halogenated
(Methanol, Acetone)

 No Halogens

BIN 2: Halogenated Waste
Label: 'Contains DCM/CHCl3'

BIN 3: Flammable Waste
Label: 'D001 Ignitable'

Click to download full resolution via product page

Figure 1:Decision matrix for segregating Methyl 7-ketocholate waste streams. Note that the

presence of halogenated solvents (like DCM) overrides other classifications due to incineration

requirements.

Part 3: Operational Protocols
Scenario A: Disposal of Pure Solid (Expired or Excess)
Context: You have a bottle of expired dry powder or scrapings from a filter funnel.
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Containment: Do not throw loose powder into a general trash bin.[1] Methyl 7-ketocholate
is a respiratory irritant (H335).[1][6][7]

Primary Packaging: Place the solid into a clear polyethylene bag or a wide-mouth high-

density polyethylene (HDPE) jar.

Labeling: Apply a hazardous waste label.

Constituent: "Methyl 7-ketocholate" (Do not use abbreviations like "M-7-KC").[1][2]

Hazard Checkbox: Mark "Irritant" and "Toxic" (due to general bioactive steroid

classification precautions).[1]

Consolidation: Place the sealed primary container into the lab's Solid Chemical Waste Drum.

Scenario B: Disposal of Reaction Mixtures (Liquid)
Context: You have mother liquor remaining after recrystallization, likely containing Methanol or

Dichloromethane.

Critical Rule: Never pour steroidal solutions down the sink. They are lipophilic and will adhere

to PVC piping, creating long-term contamination reservoirs.[1]

Identify the Solvent:

If DCM/Chloroform: Use the Halogenated Waste carboy.[1] The high chlorine content

requires specific high-temperature incineration to prevent dioxin formation.[1]

If Methanol/Acetone/Ethyl Acetate: Use the Non-Halogenated Organic carboy.[1]

pH Check (Self-Validating Step):

Before adding to a communal waste carboy, dip a pH strip into your waste.

Why? If you performed a hydrolysis step, your waste might be acidic. Mixing acid into a

waste container with organic bases (amines) can cause an exotherm or explosion.[1]

Action: Neutralize to pH 6-8 if necessary before disposal.[1]
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Scenario C: Glassware & Empty Containers
Context: Empty reagent bottles or flasks with sticky residue.

The Triple Rinse Rule:

Rinse the container three times with a small volume of a suitable solvent (e.g., acetone or

methanol).

Disposal of Rinsate: Pour the rinse solvent into the appropriate Liquid Waste container

(see Scenario B).

Defacing:

Once triple-rinsed, the bottle is legally "RCRA Empty."[1]

Cross out the original label using a bold marker.[1]

Remove the cap (discard cap in regular trash).[1]

Final Stream: Place the glass bottle in the Glass Disposal Box or recycling bin, depending on

facility rules.

Part 4: Emergency Procedures (Spills)
Methyl 7-ketocholate powder is light and electrostatic.[1] A spill can easily become an

inhalation hazard.[1]

PPE Required: Nitrile gloves, lab coat, safety glasses, and an N95 respirator (if dust is visible).

Isolate: Mark the area.[1][8] Turn off nearby fans or drafts to prevent powder dispersal.[1]

Wet Method (Preferred):

Do not dry sweep.[1] This generates dust.[1]

Cover the spill with paper towels dampened with water (or a water/surfactant mix).[1] The

water weighs down the powder.[1]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/7-Ketocholesterol
https://pubchem.ncbi.nlm.nih.gov/compound/7-Ketocholesterol
https://pubchem.ncbi.nlm.nih.gov/compound/7-Ketocholesterol
https://www.benchchem.com/product/b181856/docs?utm_src=pdf-body#part-1-waste-characterization-hazard-profile
https://pubchem.ncbi.nlm.nih.gov/compound/7-Ketocholesterol
https://pubchem.ncbi.nlm.nih.gov/compound/7-Ketocholesterol
https://pubchem.ncbi.nlm.nih.gov/compound/7-Ketocholesterol
https://www.tion.co.uk/education/safe-storage-and-disposal-of-chemicals-in-a-lab/
https://pubchem.ncbi.nlm.nih.gov/compound/7-Ketocholesterol
https://pubchem.ncbi.nlm.nih.gov/compound/7-Ketocholesterol
https://pubchem.ncbi.nlm.nih.gov/compound/7-Ketocholesterol
https://pubchem.ncbi.nlm.nih.gov/compound/7-Ketocholesterol
https://pubchem.ncbi.nlm.nih.gov/compound/7-Ketocholesterol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181856?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note: While the compound is insoluble in water, the water acts as a physical binder to

prevent aerosolization.

Clean Up: Scoop the damp towels and paste into a sealable plastic bag.[1]

Final Polish: Wipe the surface with an alcohol-soaked wipe (methanol or ethanol) to

solubilize and remove the remaining hydrophobic residue.[1]

Disposal: Label the bag as "Debris contaminated with Methyl 7-ketocholate" and place it in

the Solid Chemical Waste bin.[1]

References
National Institutes of Health (PubChem). (2025).[1] Methyl 7-ketocholate Compound

Summary (CID 13990156).[1][9] Retrieved from [Link][1]

U.S. Environmental Protection Agency (EPA). (2024).[1][10] Defining Hazardous Waste:

Listed, Characteristic and Mixed Radiological Wastes. RCRA Regulations.[1][10][11]

Retrieved from [Link]

National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011).

Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards,

Updated Version. National Academies Press.[1] Chapter 8: Management of Waste. Retrieved

from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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